Prostaglandin F2α-d4
Prostaglandin F2α-d4
Prostaglandin F2α-d4 (PGF2α-d4) contains four deuterium atoms at the 3, 3/', 4, and 4/' positions. It is intended for use as an internal standard for the quantification of PGF2α (Item No. 16010) by GC- or LC-MS. PGF2α is a widely distributed prostaglandin occurring in many species. It causes contraction of vascular, bronchial, intestinal, and myometrial smooth muscle, and also exerts potent luteolytic activity. PGF2α exhibits its receptor mediated physiological activity at 50-100 nM. Maximal ovine myometrial contraction can be achieved at 125 nM PGF2α in vitro.
Brand Name:
Vulcanchem
CAS No.:
34210-11-2
VCID:
VC0032840
InChI:
InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-19,21-23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16+,17+,18-,19+/m0/s1/i5D2,8D2
SMILES:
CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O
Molecular Formula:
C20H30D4O5
Molecular Weight:
358.5 g/mol
Prostaglandin F2α-d4
CAS No.: 34210-11-2
Reference Standards
VCID: VC0032840
Molecular Formula: C20H30D4O5
Molecular Weight: 358.5 g/mol
| CAS No. | 34210-11-2 |
|---|---|
| Product Name | Prostaglandin F2α-d4 |
| Molecular Formula | C20H30D4O5 |
| Molecular Weight | 358.5 g/mol |
| IUPAC Name | (Z)-3,3,4,4-tetradeuterio-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-19,21-23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16+,17+,18-,19+/m0/s1/i5D2,8D2 |
| Standard InChIKey | PXGPLTODNUVGFL-MKIWGZNBSA-N |
| Isomeric SMILES | [2H]C([2H])(CC(=O)O)C([2H])([2H])/C=C\C[C@H]1[C@H](C[C@H]([C@@H]1/C=C/[C@H](CCCCC)O)O)O |
| SMILES | CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O |
| Canonical SMILES | CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O |
| Appearance | Assay:≥99% deuterated forms (d1-d4)A solution in methyl acetate |
| Description | Prostaglandin F2α-d4 (PGF2α-d4) contains four deuterium atoms at the 3, 3/', 4, and 4/' positions. It is intended for use as an internal standard for the quantification of PGF2α (Item No. 16010) by GC- or LC-MS. PGF2α is a widely distributed prostaglandin occurring in many species. It causes contraction of vascular, bronchial, intestinal, and myometrial smooth muscle, and also exerts potent luteolytic activity. PGF2α exhibits its receptor mediated physiological activity at 50-100 nM. Maximal ovine myometrial contraction can be achieved at 125 nM PGF2α in vitro. |
| Synonyms | Dinoprost-d4;PGF2α-d4 |
| Reference | 1.Samuelsson, B.,Goldyne, M.,Granström, E., et al. Prostaglandins and thromboxanes. Annual Reviews of Biochemistry 47, 997-1029 (1978). |
| PubChem Compound | 5283029 |
| Last Modified | Nov 11 2021 |
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